Cas no 946286-85-7 (N-{2-4-(dimethylamino)phenyl-2-4-(4-fluorophenyl)piperazin-1-ylethyl}-3-fluorobenzamide)

• Product Name: N-{2-4-(dimethylamino)phenyl-2-4-(4-fluorophenyl)piperazin-1-ylethyl}-3-fluorobenzamide
• CAS No: 946286-85-7
• MF: C₂₇H₃₀F₂N₄O
• MW: 464.550113201141
• CID: 5515981
• Update Time: 2025-06-28

N-{2-4-(dimethylamino)phenyl-2-4-(4-fluorophenyl)piperazin-1-ylethyl}-3-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[4-(dimethylamino)phenyl]-2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl]-3-fluorobenzamide
• N-{2-4-(dimethylamino)phenyl-2-4-(4-fluorophenyl)piperazin-1-ylethyl}-3-fluorobenzamide

• Inchi： 1S/C27H30F2N4O/c1-31(2)24-10-6-20(7-11-24)26(19-30-27(34)21-4-3-5-23(29)18-21)33-16-14-32(15-17-33)25-12-8-22(28)9-13-25/h3-13,18,26H,14-17,19H2,1-2H3,(H,30,34)
• InChI Key： ZONZNHXLWAFPGU-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C(N(C)C)C=C1)N1CCN(C2=CC=C(F)C=C2)CC1)(=O)C1=CC=CC(F)=C1

Computed Properties

• Exact Mass: 464.239
• Monoisotopic Mass: 464.239
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8A^2

Additional information on N-{2-4-(dimethylamino)phenyl-2-4-(4-fluorophenyl)piperazin-1-ylethyl}-3-fluorobenzamide

Professional Introduction to Compound with CAS No. 946286-85-7 and Product Name: N-{2-4-(dimethylamino)phenyl-2-4-(4-fluorophenyl)piperazin-1-ylethyl}-3-fluorobenzamide

The compound with the CAS number 946286-85-7 and the product name N-{2-4-(dimethylamino)phenyl-2-4-(4-fluorophenyl)piperazin-1-ylethyl}-3-fluorobenzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activity, making it a subject of intense research interest. The structure of this molecule is characterized by a complex arrangement of functional groups, which contributes to its unique chemical and pharmacological properties.

In recent years, there has been a growing focus on the development of novel therapeutic agents that target specific biological pathways. The compound in question is designed to interact with molecular targets involved in various physiological processes. Its molecular framework incorporates elements such as dimethylamino and fluorophenyl groups, which are known to enhance binding affinity and selectivity. These features make it a valuable candidate for further investigation in drug discovery.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The presence of the piperazine moiety in the molecule is particularly noteworthy, as piperazine derivatives are widely recognized for their role in medicinal chemistry. Piperazine-based compounds have been successfully utilized in the development of drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases.

Recent studies have highlighted the importance of fluorine atoms in pharmaceutical compounds due to their ability to modulate metabolic stability and binding interactions. In the case of N-{2-4-(dimethylamino)phenyl-2-4-(4-fluorophenyl)piperazin-1-ylethyl}-3-fluorobenzamide, the incorporation of fluorine atoms at strategic positions enhances its pharmacokinetic properties. This modification contributes to improved bioavailability and prolonged half-life, which are critical factors for the clinical efficacy of a drug.

The biological activity of this compound has been evaluated through various in vitro and in vivo assays. Preliminary results indicate that it exhibits significant potential as an inhibitor of certain enzymes and receptors relevant to human health. These findings are particularly exciting given the increasing demand for targeted therapies that minimize side effects while maximizing therapeutic benefit.

The research on this compound is part of a broader effort to understand the mechanisms underlying various diseases and develop innovative treatments. The use of computational modeling and high-throughput screening techniques has accelerated the discovery process, allowing researchers to rapidly assess the potential of new molecular entities. The integration of these technologies with traditional synthetic methods has led to the identification of several promising candidates, including N-{2-4-(dimethylamino)phenyl-2-4-(4-fluorophenyl)piperazin-1-ylethyl}-3-fluorobenzamide.

In conclusion, the compound with CAS number 946286-85-7 represents a significant contribution to the field of pharmaceutical chemistry. Its unique structure and promising biological activity make it a valuable tool for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.